Cas no 77803-43-1 (3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro-)
77803-43-1 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro-
CAS No:77803-43-1
MF:C9H7N3O2S
MW:221.235780000687
CID:535510
PubChem ID:12654321
Update Time:2025-04-19
3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro-
- 5-(1,3-benzodioxol-5-yl)-1,2-dihydro-1,2,4-triazole-3-thione
- CHEMBL4856019
- DTXSID30505831
- 77803-43-1
- 5-(2H-1,3-Benzodioxol-5-yl)-1,2-dihydro-3H-1,2,4-triazole-3-thione
- BDBM50569317
-
- Inchi: 1S/C9H7N3O2S/c15-9-10-8(11-12-9)5-1-2-6-7(3-5)14-4-13-6/h1-3H,4H2,(H2,10,11,12,15)
- InChI Key: LNWVRVYIDJFBOI-UHFFFAOYSA-N
- SMILES: S=C1N=C(C2C=CC3=C(C=2)OCO3)NN1
Computed Properties
- Exact Mass: 221.02589765g/mol
- Monoisotopic Mass: 221.02589765g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 321
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 87Ų
3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro- Related Literature
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
77803-43-1 (3H-1,2,4-Triazole-3-thione, 5-(1,3-benzodioxol-5-yl)-1,2-dihydro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Beyond Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent